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Compound of Interest

Compound Name: MI-1544

Cat. No.: B1677115 Get Quote

Safety Profile Overview
Product Name Primary Components Key Hazards

ChemTreat BL1544
2-diethylaminoethanol,

Cyclohexylamine

Corrosive, Causes severe skin

burns and eye damage,

Harmful if swallowed, inhaled,

or in contact with skin.[1]

Kester 1544 Soldering Flux Rosin, Alcohol Solvent

Highly flammable liquid and

vapor, Fatal if swallowed,

Causes serious eye irritation,

May cause an allergic skin

reaction.[2][3][4]

Awaiting your clarification to proceed with providing the specific and accurate disposal

information you need.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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